Cas no 310440-71-2 (1-(3,6-dichloro-9H-carbazol-9-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol)

• Product Name: 1-(3,6-dichloro-9H-carbazol-9-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol
• CAS No: 310440-71-2
• MF: C₂₀H₁₉Cl₂N₃O
• MW: 388.290362596512
• CID: 6041957
• PubChem ID: 3101122
• Update Time: 2025-06-09

1-(3,6-dichloro-9H-carbazol-9-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,6-dichloro-9H-carbazol-9-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol
• 9H-Carbazole-9-ethanol, 3,6-dichloro-α-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-
• GNF-Pf-4106
• AKOS016332748
• 310440-71-2
• Oprea1_300082
• SR-01000409430-1
• F1011-0058
• 1-(3,6-Dichloro-carbazol-9-yl)-3-(3,5-dimethyl-pyrazol-1-yl)-propan-2-ol
• SR-01000409430
• 1-(3,6-dichlorocarbazol-9-yl)-3-(3,5-dimethylpyrazol-1-yl)propan-2-ol
• Oprea1_568272
• CHEMBL604322
• AKOS000630451
• BRD-A69487845-001-01-1

• Inchi： 1S/C20H19Cl2N3O/c1-12-7-13(2)25(23-12)11-16(26)10-24-19-5-3-14(21)8-17(19)18-9-15(22)4-6-20(18)24/h3-9,16,26H,10-11H2,1-2H3
• InChI Key： KBLGWOIMDAGJFS-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=C(Cl)C=C2)C2=C1C=CC(Cl)=C2)C(O)CN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 387.0905176g/mol
• Monoisotopic Mass: 387.0905176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 43Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 539.1±50.0 °C(Predicted)
• pka: 14.00±0.20(Predicted)

Additional information on 1-(3,6-dichloro-9H-carbazol-9-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol

Introduction to 1-(3,6-dichloro-9H-carbazol-9-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol (CAS No. 310440-71-2)

1-(3,6-dichloro-9H-carbazol-9-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol (CAS No. 310440-71-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a carbazole moiety with a pyrazole group, making it a promising candidate for various applications, including pharmaceuticals and optoelectronic devices.

The carbazole moiety, a tricyclic aromatic hydrocarbon, is known for its excellent photophysical properties and stability. When combined with the pyrazole group, which is a five-membered heterocyclic ring containing two nitrogen atoms, the resulting compound exhibits enhanced solubility and biological activity. These properties make 1-(3,6-dichloro-9H-carbazol-9-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol an attractive target for researchers aiming to develop new drugs and materials.

In the realm of medicinal chemistry, recent studies have explored the potential of 1-(3,6-dichloro-9H-carbazol-9-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol as an anti-cancer agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent cytotoxic activity against various cancer cell lines. Specifically, it has been found to inhibit the growth of breast cancer cells by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the activation of caspase pathways and the modulation of key signaling molecules such as p53 and Bcl-2.

Beyond its potential in cancer therapy, 1-(3,6-dichloro-9H-carbazol-9-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol has also been investigated for its use in optoelectronic applications. The carbazole unit is well-known for its ability to facilitate charge transport and emit light efficiently. When integrated with the pyrazole group, the compound demonstrates improved electron mobility and photoluminescence properties. These characteristics make it a suitable material for organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthesis of 1-(3,6-dichloro-9H-carbazol-9-yl)-3-(3,5-dimethyl-1H-pyrazol-1-yl)propan-2-ol typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the coupling of 3,6-dichlorocarbazole with 3,5-dimethylpyrazole using transition metal catalysts such as palladium or copper. Subsequent functionalization steps are then employed to introduce the propanol moiety and complete the molecule's structure.

In terms of safety and handling, it is important to note that while 1-(3,6-dichloro-9H-carbazol-9-yl)-3-(3,5-dimethyl-1H-pyrazol-1-y l)propan -2 - ol is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed during its synthesis and use. This includes wearing appropriate personal protective equipment (PPE), ensuring proper ventilation in the laboratory environment, and disposing of waste materials according to local guidelines.

To further advance the understanding and application of 1-(3 , 6 - dichlor o - 9 H - carb az ol - 9 - yl ) - 3 - ( 3 , 5 - dimeth yl - 1 H - pyr az ol - 1 - yl ) pro pan - 2 - ol, ongoing research efforts are focused on optimizing its chemical structure to enhance its biological activity and physical properties. Computational methods such as molecular dynamics simulations and quantum chemical calculations are being employed to predict the behavior of this compound under different conditions and to identify potential modifications that could improve its performance.

In conclusion, 1-(3 , 6 - dichlor o - 9 H - carb az ol - 9 - yl ) - 3 - ( 3 , 5 - dimeth yl - 1 H - pyr az ol - 1 - yl ) pro pan - 2 - ol (CAS No . 310440 -7 1 -2) represents a versatile and promising compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique molecular structure combines the advantages of carbazole and pyrazole moieties, making it an exciting subject for further investigation and development.